Cas no 114317-58-7 (β-D-Galactopyranoside, (1β,3β,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-)
114317-58-7 structure
Product Name:β-D-Galactopyranoside, (1β,3β,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-
CAS No:114317-58-7
MF:C39H62O14
MW:754.901194095612
CID:219999
PubChem ID:13939861
Update Time:2024-03-01
β-D-Galactopyranoside, (1β,3β,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-α-L-mannopyranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, (1b,3b,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)
- (-)-Alliospiroside D
- Alliospiroside D
- Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],b-D-galactopyranoside deriv.
- Spirostan, b-D-galactopyranoside deriv.
- β-D-Galactopyranoside, (1β,3β,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-α-L-mannopyranosyl)-
- 114317-58-7
- beta-D-Galactopyranoside, (1beta,3beta,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
- 2-[2-(4',16-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14-yl)oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- CHEBI:169837
- DTXSID301111097
-
- Inchi: 1S/C39H62O14/c1-16-15-48-39(13-24(16)42)17(2)28-25(53-39)12-23-21-7-6-19-10-20(41)11-27(38(19,5)22(21)8-9-37(23,28)4)51-36-34(32(46)30(44)26(14-40)50-36)52-35-33(47)31(45)29(43)18(3)49-35/h6,16-18,20-36,40-47H,7-15H2,1-5H3
- InChI Key: WPICZBAEKPIRLJ-UHFFFAOYSA-N
- SMILES: O1C2(CC(C(C)CO2)O)C(C)C2C1CC1C3CC=C4CC(CC(C4(C)C3CCC12C)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)O
Computed Properties
- Exact Mass: 754.41395665g/mol
- Monoisotopic Mass: 754.41395665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- Rotatable Bond Count: 5
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 23
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 217Ų
β-D-Galactopyranoside, (1β,3β,24S,25R)-3,24-dihydroxyspirost-5-en-1-yl 2-O-(6-deoxy-α-L-mannopyranosyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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